Cas no 2739-79-9 (Undecanoic acid,11-(3-carboxypropoxy)-)

• Product Name: Undecanoic acid,11-(3-carboxypropoxy)-
• CAS No: 2739-79-9
• MF: C₁₅H₂₈O₅
• MW: 288.379825592041
• CID: 260421
• Update Time: 2024-01-27

Undecanoic acid,11-(3-carboxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,11-(3-carboxypropoxy)-
• 5-Oxahexadecanedioicacid
• Undecanoic acid, 11-(3-carboxypropoxy)-

• Inchi： 1S/C15H28O5/c16-14(17)10-7-5-3-1-2-4-6-8-12-20-13-9-11-15(18)19/h1-13H2,(H,16,17)(H,18,19)
• InChI Key： TWKDOGIMEOJAJF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCOCCCC(O)=O

Computed Properties

• Exact Mass: 288.19374
• Monoisotopic Mass: 288.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Melting Point: 71-73 °C
• Boiling Point: 465.5±20.0 °C(Predicted)
• PSA: 83.83
• pka: 4?+-.0.10(Predicted)